molecular formula C17H15NO2 B8413737 2-(4-Methoxyphenyl)-4-phenyl-3-oxobutanenitrile

2-(4-Methoxyphenyl)-4-phenyl-3-oxobutanenitrile

Cat. No.: B8413737
M. Wt: 265.31 g/mol
InChI Key: VVFBCCUFJOUENY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-Methoxyphenyl)-4-phenyl-3-oxobutanenitrile is a useful research compound. Its molecular formula is C17H15NO2 and its molecular weight is 265.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H15NO2

Molecular Weight

265.31 g/mol

IUPAC Name

2-(4-methoxyphenyl)-3-oxo-4-phenylbutanenitrile

InChI

InChI=1S/C17H15NO2/c1-20-15-9-7-14(8-10-15)16(12-18)17(19)11-13-5-3-2-4-6-13/h2-10,16H,11H2,1H3

InChI Key

VVFBCCUFJOUENY-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C(C#N)C(=O)CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Step B Add KCN (11.27 g, 0.173 mol) in water (25 mL) to a 100° C. solution of 4'-methoxychalcone (27.51 g 0.115 mol) and HOAc (7.5 mL, 0.128 mol) in 2-methoxyethanol (200 mL). The reaction is complete in <10 min. Cool the resulting solution to room temperature and pour into a mixture of ice and water (1 L). Extract the mixture with EtOAc. Combine the organic extracts, wash with water and brine, dry over Na2SO4, filter and concentrate in vacuo. Recrystallize the resulting solid from CH2Cl2 /MeOH to provide 23.07 g (75%) of 2-(4'-methoxyphenyl)-4-phenyl-3-oxobutyronitrile, mp 115°-116° C.
Name
Quantity
11.27 g
Type
reactant
Reaction Step One
Quantity
27.51 g
Type
reactant
Reaction Step One
Name
Quantity
7.5 mL
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Quantity
1 L
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.